Cas no 896302-80-0 (2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide)

• Product name: 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896302-80-0
• MF: C₁₆H₁₇ClN₂O₄S₂
• MW: 400.900180578232
• CID: 5485555

2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[2-[(4-chlorophenyl)sulfonyl]acetyl]amino]-N,4,5-trimethyl-
• 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C16H17ClN2O4S2/c1-9-10(2)24-16(14(9)15(21)18-3)19-13(20)8-25(22,23)12-6-4-11(17)5-7-12/h4-7H,8H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： JZNIBJSCKKGEJM-UHFFFAOYSA-N
• SMILES： C1(NC(CS(C2=CC=C(Cl)C=C2)(=O)=O)=O)SC(C)=C(C)C=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide

Comprehensive Overview of 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-80-0)

2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-80-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and sulfonyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a 4-chlorobenzenesulfonyl moiety, contributes to its reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonamide derivatives like 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide has surged due to their versatility in designing enzyme inhibitors and antimicrobial agents. Researchers are particularly interested in its role in targeting carbonic anhydrase and tyrosine kinase pathways, which are critical in treating conditions such as cancer and metabolic disorders. The compound's CAS No. 896302-80-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide involves multi-step reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its crystalline form and solubility profile have been optimized for laboratory use, ensuring reproducibility in experimental settings. This aligns with the growing trend of high-throughput screening (HTS) in drug development, where reliable intermediates are essential.

From an industrial perspective, CAS No. 896302-80-0 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of producing such compounds. This resonates with the global push toward eco-friendly pharmaceuticals, a topic frequently queried in search engines by environmentally conscious researchers.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide. These methods ensure purity and compliance with regulatory standards, addressing common concerns about compound authenticity and batch-to-batch consistency. Such quality control measures are critical for applications in preclinical trials and formulation development.

In summary, 2-2-(4-chlorobenzenesulfonyl)acetamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-80-0) represents a pivotal building block in modern chemistry. Its integration into drug discovery pipelines and alignment with sustainable practices underscore its enduring relevance. As research continues to evolve, this compound is poised to play a central role in addressing unmet medical and industrial needs.